Cas no 1187169-54-5 (4-(3-Bromobenzoyl)-2-methylpyridine)

• Product Name: 4-(3-Bromobenzoyl)-2-methylpyridine
• CAS No: 1187169-54-5
• MF: C₁₃H₁₀BrNO
• MW: 276.12860250473
• MDL: MFCD13153289
• CID: 4684784
• Update Time: 2025-05-24

4-(3-Bromobenzoyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromobenzoyl)-2-methylpyridine
• (3-Bromophenyl)(2-methylpyridin-4-yl)methanone

• MDL： MFCD13153289
• Inchi： 1S/C13H10BrNO/c1-9-7-11(5-6-15-9)13(16)10-3-2-4-12(14)8-10/h2-8H,1H3
• InChI Key： CQRQMCDTKOZJEW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1C=CN=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(3-Bromobenzoyl)-2-methylpyridine

Comprehensive Overview of 4-(3-Bromobenzoyl)-2-methylpyridine (CAS No. 1187169-54-5): Properties, Applications, and Industry Insights

4-(3-Bromobenzoyl)-2-methylpyridine (CAS No. 1187169-54-5) is a specialized organic compound gaining traction in pharmaceutical and material science research. This brominated aromatic ketone derivative features a 2-methylpyridine core linked to a 3-bromobenzoyl moiety, offering unique reactivity for cross-coupling reactions and drug intermediate synthesis. Its molecular formula C₁₃H₁₀BrNO and precise structural configuration make it valuable for designing kinase inhibitors and fluorescence probes, aligning with current trends in targeted drug discovery and bioimaging technologies.

The compound's crystal structure and hydrogen bonding patterns have been extensively studied, with research indicating potential applications in OLED materials due to its electron-withdrawing bromine substituent. Recent patents highlight its utility in developing BTK inhibitors, addressing growing demand for autoimmune disease therapies. Analytical techniques like HPLC purification (typically >98% purity) and NMR characterization are crucial for quality control, as emphasized in recent publications from the Journal of Medicinal Chemistry.

From a synthetic chemistry perspective, 1187169-54-5 serves as a versatile building block for Suzuki-Miyaura couplings, with its bromine atom enabling efficient palladium-catalyzed transformations. This aligns with industry shifts toward green chemistry practices, as the compound's reactivity often reduces the need for harsh reaction conditions. Computational studies using DFT calculations predict favorable binding affinities when incorporated into larger molecular architectures, particularly in protein-ligand interactions relevant to cancer research.

Market analysts note increasing procurement of 4-(3-Bromobenzoyl)-2-methylpyridine by CDMO facilities supporting preclinical drug development. The compound's stability under ambient conditions (typically stored at 2-8°C) and compatibility with common organic solvents enhance its practicality for industrial-scale applications. Regulatory databases confirm its non-hazardous classification under standard handling protocols, though proper PPE equipment is recommended during laboratory use.

Emerging applications include its use as a precursor for PET radiotracers, capitalizing on the bromine atom's potential for isotopic exchange. This positions the compound at the intersection of diagnostic imaging and theranostic development – two rapidly growing sectors in precision medicine. Quality specifications often require absence of heavy metal contaminants (<0.001%) and strict control of residual solvents per ICH guidelines.

Recent advancements in continuous flow chemistry have demonstrated efficient routes to scale up production of 1187169-54-5, addressing supply chain challenges reported during the pandemic. The compound's structure-activity relationships continue to be explored in fragment-based drug design, particularly for allosteric modulator development targeting GPCRs. Technical literature recommends Schlenk line techniques for air-sensitive derivatives derived from this scaffold.

Environmental fate studies indicate 4-(3-Bromobenzoyl)-2-methylpyridine undergoes biodegradation within 28 days under OECD 301 test conditions, an important consideration for sustainable chemistry initiatives. Its lipophilicity profile (calculated logP ~2.8) makes it particularly useful for CNS drug candidates, though researchers are developing prodrug strategies to optimize bioavailability. The compound's UV-Vis spectrum shows characteristic absorption at 268 nm, useful for reaction monitoring in process chemistry.

Academic and industrial collaborations are investigating novel solid-phase synthesis approaches incorporating this building block, with recent success in generating DNA-encoded libraries for high-throughput screening. The 3-bromobenzoyl group specifically enables selective functionalization at multiple positions, a feature leveraged in combinatorial chemistry platforms. Thermal analysis (DSC) reveals a melting point range of 142-145°C with good crystalline stability.

With the pharmaceutical industry's focus on small molecule therapeutics, demand for CAS 1187169-54-5 is projected to grow at 6.2% CAGR through 2030 according to recent market reports. Its balanced molecular weight (276.13 g/mol) and rotatable bond count (3) make it attractive for lead optimization programs. Current research explores its incorporation into covalent inhibitors targeting cysteine residues, though proper electrophilicity tuning remains crucial for selectivity.